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Compound of Interest

Compound Name: Diphenic anhydride

Cat. No.: B1222305 Get Quote

This technical guide provides a comprehensive overview of diphenic anhydride, including its

nomenclature, physicochemical properties, and key chemical transformations. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Nomenclature
The systematic naming and identification of diphenic anhydride are crucial for accurate

scientific communication. The compound is recognized by several names and identifiers across

different chemical databases and publications.

IUPAC Name: dibenzo[c,e]oxepine-5,7-dione

Synonyms:

Diphenic acid anhydride[1][2][3][4]

2,2′-Biphenyldicarboxylic anhydride[1][2][3][4][5][6]

Dibenz[c,e]oxepin-5,7-dione[2][3][4][6]

2,2′-Bibenzoic Anhydride[5][6]

o-Diphenic anhydride[1]
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2,2'-Diphenyldicarboxylic anhydride[2][3][6]

biphenyl-2,2'-dicarboxylic anhydride[1][2]

NSC 67689[2][3][4][6]

Physicochemical Properties
The following tables summarize the key physical and chemical properties of diphenic
anhydride.

Identifier Value Reference

CAS Number 6050-13-1 [1][2][3][5][6][7]

Molecular Formula C₁₄H₈O₃ [1][2][5][7]

Molecular Weight 224.21 g/mol [7]

InChI

InChI=1S/C14H8O3/c15-13-

11-7-3-1-5-9(11)10-6-2-4-8-

12(10)14(16)17-13/h1-8H

[2][3]

InChIKey
RTSGJTANVBJFFJ-

UHFFFAOYSA-N
[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
https://webbook.nist.gov/cgi/cbook.cgi?ID=6050-13-1&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenic-anhydride
https://www.chembk.com/en/chem/diphenic%20acid%20anhydride
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
https://webbook.nist.gov/cgi/cbook.cgi?ID=6050-13-1&Units=SI
https://www.chemeo.com/cid/82-469-1/Diphenic-anhydride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenic-anhydride
https://www.benchchem.com/product/b1222305?utm_src=pdf-body
https://www.benchchem.com/product/b1222305?utm_src=pdf-body
https://www.chembk.com/en/chem/diphenic%20acid%20anhydride
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
https://webbook.nist.gov/cgi/cbook.cgi?ID=6050-13-1&Units=SI
https://www.scbt.com/p/diphenic-anhydride-6050-13-1
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenic-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6773092.htm
https://www.chembk.com/en/chem/diphenic%20acid%20anhydride
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
https://www.scbt.com/p/diphenic-anhydride-6050-13-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6773092.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6773092.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
https://webbook.nist.gov/cgi/cbook.cgi?ID=6050-13-1&Units=SI
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
https://webbook.nist.gov/cgi/cbook.cgi?ID=6050-13-1&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Melting Point 225-227 °C [1][7]

Boiling Point 325.61°C (estimate) [1][7]

Density 1.2337 (estimate) [1][7]

Flash Point 212°C [1]

Water Solubility Decomposes [1][7]

Appearance

White to beige or grayish-

brown Crystalline Powder or

Flakes

[1][7]

Storage
Inert atmosphere, Room

Temperature
[1][7]

Sensitivity Moisture Sensitive [1][7]

Experimental Protocols
Synthesis of Diphenic Anhydride from Diphenic Acid

Diphenic anhydride is commonly synthesized from diphenic acid. A general laboratory-scale

procedure involves the dehydration of diphenic acid using acetic anhydride.

Methodology:

Diphenic acid is treated with acetic anhydride.

The mixture is heated, causing the cyclodehydration of the dicarboxylic acid to form the

seven-membered ring of diphenic anhydride.

Any remaining unreacted diphenic acid can be removed by extraction with a cold aqueous

solution of sodium carbonate (Na₂CO₃).

The crude diphenic anhydride is then purified by recrystallization from a suitable solvent,

such as acetic anhydride, benzene, or chlorobenzene.[7]
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The purified product is dried, typically at 100°C, to remove any residual solvent.[7]

Chemical Reactivity and Transformations
Diphenic anhydride serves as a versatile intermediate in the synthesis of various derivatives

of diphenic acid. Its reactivity is centered around the anhydride functional group, which is

susceptible to nucleophilic attack.

General Reactivity: Diphenic anhydride reacts with a variety of nucleophiles, leading to the

opening of the anhydride ring. These reactions are fundamental in creating a range of diphenic

acid derivatives. For instance, aminolysis of diphenic anhydride with appropriate aromatic or

heterocyclic amines under reflux conditions yields monoamide derivatives.[8]

The following diagram illustrates the logical workflow for the synthesis of diphenic anhydride
and its subsequent reactions with nucleophiles.

Synthesis and Reactivity of Diphenic Anhydride
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Caption: Synthesis of diphenic anhydride and its reactions.

The following diagram illustrates a general experimental workflow for the synthesis and

purification of diphenic anhydride.

Experimental Workflow: Synthesis of Diphenic Anhydride

Start React Diphenic Acid
with Acetic Anhydride

Extract with cold
aqueous Na2CO3

 Removes unreacted acid Recrystallize from
 a suitable solvent

 Purifies the anhydride Dry the product
at 100°C

End: Purified
Diphenic Anhydride

Click to download full resolution via product page

Caption: Workflow for diphenic anhydride synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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